Cas no 151159-23-8 (1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl-)

• Product Name: 1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl-
• CAS No: 151159-23-8
• MF: C₁₆H₂₅N₅O₂
• MW: 319.40200304985
• CID: 157870
• PubChem ID: 3047747
• Update Time: 2025-04-19

1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl-
• 8-(1-aminocyclopentyl)-1,3-dipropyl-7H-purine-2,6-dione
• 8-(1-Amino-cyclopentyl)-1,3-dipropyl-3,7-dihydro-purine-2,6-dione
• 8-(1-Aminocyclopentyl)-1,3-dipropylxanthine
• AC1MILRU
• CHEMBL2106736
• L014001
• Midaxifylline
• Midaxifylline [INN]
• SureCN1650583
• UNII-A937Z0MS6C
• A937Z0MS6C
• NS00125638
• MIDAXIFYLLINE [WHO-DD]
• Q27273790
• SCHEMBL1650583
• UFOBUCDTKQDDTN-UHFFFAOYSA-N
• 151159-23-8
• DTXSID90164721

• Inchi： 1S/C16H25N5O2/c1-3-9-20-12-11(13(22)21(10-4-2)15(20)23)18-14(19-12)16(17)7-5-6-8-16/h3-10,17H2,1-2H3,(H,18,19)
• InChI Key： UFOBUCDTKQDDTN-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(CCC)C(N1CCC)=O)N=C(C1(CCCC1)N)N2

Computed Properties

• Exact Mass: 319.20105
• Monoisotopic Mass: 319.201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.3Ų

Experimental Properties

• Density: 1.225
• Boiling Point: 557.8°Cat760mmHg
• Flash Point: 291.2°C
• Refractive Index: 1.577
• PSA: 95.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines